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Compound of Interest

Compound Name: tin-120

Cat. No.: B083160 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling of Tin-120, a Stable Isotope of Tin.

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Tin-120. While Tin-120 is a stable, non-radioactive isotope of tin, its use in

research, particularly in powder form, necessitates stringent safety measures to mitigate

potential chemical and physical hazards. Adherence to these guidelines is paramount to ensure

a safe laboratory environment. The primary concern with handling metallic tin, including its

isotopes, is the potential for inhalation of dust and fumes, which can lead to respiratory

irritation.

Personal Protective Equipment (PPE) and Handling
When working with Tin-120, especially in powder form, appropriate personal protective

equipment is mandatory to prevent exposure. The primary route of exposure is inhalation, with

potential for skin and eye irritation.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Respiratory Protection NIOSH-approved Respirator

For concentrations up to 10

mg/m³, an N95, R95, or P95

particulate respirator is

recommended. For higher

concentrations, or as a general

precaution, a full-facepiece

respirator with N100, R100, or

P100 filters should be used.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable for handling tin

powder.

Eye Protection
Safety Goggles or a Face

Shield

ANSI Z87.1 compliant safety

goggles should be worn to

protect against dust particles.

A face shield provides

additional protection.

Body Protection Laboratory Coat

A full-length lab coat, worn

closed with sleeves rolled

down, is required to prevent

skin contact with tin powder.

Occupational Exposure Limits
Several governmental and professional organizations have established occupational exposure

limits for tin and its inorganic compounds. These limits are designed to protect workers from the

adverse health effects of tin exposure.
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Organization
Exposure Limit (Time-
Weighted Average)

Notes

NIOSH (National Institute for

Occupational Safety and

Health)

2 mg/m³

Recommended Exposure Limit

(REL) for inorganic tin

compounds (as Sn), except for

tin oxides.[1]

OSHA (Occupational Safety

and Health Administration)
2 mg/m³

Permissible Exposure Limit

(PEL) for inorganic tin

compounds (as Sn), except for

tin oxides.[1]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

2 mg/m³

Threshold Limit Value (TLV) for

tin metal, and inorganic

compounds, except tin oxide

and tin hydride.[2]

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize the risk of exposure and accidents.

Handling:

Ventilation: All work with Tin-120 powder should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the inhalation of dust.

Avoid Dust Generation: Care should be taken to avoid creating dust when transferring or

weighing tin powder.

Hygiene: Do not eat, drink, or smoke in areas where Tin-120 is handled. Wash hands

thoroughly after handling the material.

Storage:

Container: Store Tin-120 in a tightly sealed, clearly labeled container.
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Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and alkalis.

Emergency and Disposal Plans
Emergency Procedures:

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation Procedure

Inhalation

Move the affected individual to fresh air

immediately. If breathing is difficult, administer

oxygen. Seek medical attention if symptoms

persist.

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek

medical attention if irritation persists.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Carefully sweep

or vacuum the spilled powder, avoiding dust

generation. Place the collected material in a

sealed container for disposal.

Disposal Plan:

Waste Tin-120 and any contaminated materials should be disposed of in accordance with

local, state, and federal regulations for chemical waste. Tin is a recyclable metal, and
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opportunities for recycling should be explored with certified waste management vendors.[3] Do

not dispose of tin waste down the drain.

Experimental Protocol: Synthesis of a Tin-Based
Superconductor
Tin-120 is utilized in research for the development of superconductors. The following is a

representative protocol for the synthesis of a tin-alloy superconductor, which can be adapted

for specific research needs.

Materials:

High-purity Tin-120 powder

Other metallic or oxide powders (e.g., Niobium, Copper) in desired stoichiometric ratios

Mortar and pestle

Pellet press

Tube furnace with a controlled atmosphere (e.g., argon)

Alumina boat

Methodology:

Weighing and Mixing: Accurately weigh the Tin-120 powder and other precursor materials

according to the desired stoichiometry for the target superconductor. Thoroughly grind and

mix the powders in a mortar and pestle to ensure homogeneity.

Pelletizing: Place the mixed powder into a pellet die and press it into a dense pellet using a

hydraulic press. The pressure applied will depend on the specific materials and desired pellet

density.

Sintering: Place the pellet in an alumina boat and transfer it to the center of a tube furnace.
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Heat Treatment: Heat the furnace to the desired sintering temperature under a controlled,

inert atmosphere (e.g., flowing argon) to prevent oxidation. The specific temperature and

duration of the heat treatment will be determined by the phase diagram of the alloy being

synthesized.

Cooling: After the sintering process is complete, cool the furnace down to room temperature

at a controlled rate.

Characterization: The resulting pellet can then be characterized for its superconducting

properties, such as critical temperature (Tc) and critical current density (Jc).

Visualizing Workflows
To further clarify the procedural steps for handling Tin-120 safely, the following diagrams

illustrate the general handling workflow and emergency procedures.
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Caption: A flowchart illustrating the standard operating procedure for safely handling Tin-120
powder in a laboratory setting.

Emergency Response Workflow for Tin-120 Exposure
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Caption: A diagram outlining the immediate first aid steps to be taken in case of accidental

exposure to Tin-120.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tin-120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083160#personal-protective-equipment-for-handling-
tin-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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